1,2-Bis(2-iodophenyl)hydrazine

• Molecular Formula: C12H10I2N2
• Molecular Weight: 436.03 g/mol
• IUPAC Name: 1,2-bis(2-iodophenyl)hydrazine
• InChI: InChI=1S/C12H10I2N2/c13-9-5-1-3-7-11(9)15-16-12-8-4-2-6-10(12)14/h1-8,15-16H
• InChI Key: BNTFDACYWMMTQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NNC2=CC=CC=C2I)I

Description

1,2-Bis(2-iodophenyl)hydrazine is a diaryl hydrazine derivative featuring two ortho-iodinated phenyl groups attached to a central hydrazine core. The iodine substituents in the ortho positions confer unique steric and electronic characteristics, distinguishing it from other hydrazine derivatives such as 1,2-bis(sulfonyl)hydrazines or benzylidenehydrazines.

Preparation Methods

Synthetic Routes and Reaction Conditions

1,2-Bis(2-iodophenyl)hydrazine can be synthesized through a multi-step process. One common method involves the reduction of 1-iodo-2-nitrobenzene using zinc dust in an alkaline medium. The reaction is carried out at elevated temperatures (70-80°C) until the complete dissolution of the solid . The resulting sludge is then diluted with water and treated with sodium hydroxide, followed by the addition of zinc dust. The organic extracts are purified by column chromatography to yield the desired compound as an orange solid .

Industrial Production Methods

While specific industrial production methods for 1,2-Bis(2-iodophenyl)hydrazine are not well-documented, the synthesis typically involves similar steps as those used in laboratory settings. Scaling up the process would require optimization of reaction conditions, purification techniques, and safety measures to handle large quantities of reagents and products.

Chemical Reactions Analysis

Types of Reactions

1,2-Bis(2-iodophenyl)hydrazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding azo compounds.

Reduction: Reduction reactions can yield hydrazine derivatives.

Substitution: The iodine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Zinc dust and sodium borohydride are frequently used reducing agents.

Substitution: Nucleophiles such as amines and thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Azo compounds.

Reduction: Hydrazine derivatives.

Substitution: Various substituted phenylhydrazines depending on the nucleophile used.

Scientific Research Applications

1,2-Bis(2-iodophenyl)hydrazine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules, including indole derivatives.

Biology: The compound’s derivatives are studied for their potential biological activities, such as antibacterial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a precursor for pharmaceuticals.

Industry: It is used in the development of novel materials and as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 1,2-Bis(2-iodophenyl)hydrazine involves its ability to participate in various chemical reactions due to the presence of iodine atoms and the hydrazine moiety. These functional groups enable the compound to undergo nucleophilic substitution, oxidation, and reduction reactions, which are essential for its applications in synthesis and biological studies .

Comparison with Similar Compounds

Table 1: Key Structural Differences Among Hydrazine Derivatives

Compound	Substituents	Molecular Weight (g/mol)	Key Features	Reference(s)
1,2-Bis(2-iodophenyl)hydrazine	2-I-C₆H₄	~428.1 (calculated)	Bulky iodine atoms induce steric hindrance; electron-withdrawing effects.	N/A
1,2-Bis(4-chlorophenyl)hydrazine	4-Cl-C₆H₄	~235.1	Para-chloro substituents enhance planarity; moderate steric effects.
KS119	Methylsulfonyl, nitrobenzyl	~483.9	Atropisomerism due to restricted rotation; hypoxia-selective cytotoxicity.
Benzylidenehydrazine derivatives	2-/3-/4-Cl-C₆H₃CH=N	~280–330	Schiff base formation; pH-dependent tautomerism; antidiabetic activity.

Key Observations:

• Steric Effects: The ortho-iodo groups in 1,2-bis(2-iodophenyl)hydrazine likely restrict molecular flexibility and hinder interactions with biological targets compared to para-substituted analogs like 1,2-bis(4-chlorophenyl)hydrazine .
• Electronic Effects: Iodine’s electron-withdrawing nature may reduce electron density on the hydrazine core, altering reactivity in alkylation or coordination chemistry compared to electron-donating groups.

Table 2: Comparative Cytotoxicity and Mechanisms

Compound	Biological Target	Activation Mechanism	Key Findings	Reference(s)
KS119	DNA (O⁶-guanine alkylation)	Reductive activation in hypoxia	10–100× more potent than Onrigin™ in AGT-deficient cells; overcomes AGT resistance.
Laromustine (VNP40101M)	DNA cross-linking	Base-catalyzed hydrolysis	Releases 90CE chloroethylating agent; limited by AGT-mediated repair.
1,2-Bis(4-chlorophenyl)hydrazine	Pdcd4 stabilization	Direct interaction with proteins	Stabilizes tumor suppressor Pdcd4; potential anticancer activity.
Benzylidenehydrazines	α-Glucosidase/α-amylase	Competitive inhibition	IC₅₀ values: 2–10 μM; structure-activity dependent on halogen position.

Key Observations:

• Hypoxia Selectivity: Unlike KS119, which exploits tumor hypoxia for activation , 1,2-bis(2-iodophenyl)hydrazine’s mechanism remains uncharacterized but may leverage iodine’s radio-opacity for imaging or targeted therapy.
• Resistance Profiles: Chloroethylating agents (e.g., KS119, laromustine) face AGT-mediated resistance , whereas diaryl hydrazines like 1,2-bis(4-chlorophenyl)hydrazine act via non-DNA targets .

Physicochemical Stability and Conformational Dynamics

• Atropisomerism: KS119 exhibits stable atropisomers (t₁/₂ ~50–64 hours at 37°C) due to restricted rotation between nitrobenzyl and sulfonylhydrazine domains .
• Hydrogen Bonding: Crystallographic studies of analogs like 1,2-bis(pyridin-4-ylmethylene)hydrazine reveal linear hydrogen-bonded networks , whereas iodine’s bulkiness in 1,2-bis(2-iodophenyl)hydrazine may disrupt such interactions, altering solubility or crystal packing.